![molecular formula C13H22Cl2N2 B1424695 n-Benzyl-n-methyl3-pyrrolidinylmethanamine dihydrochloride CAS No. 1219960-35-6](/img/structure/B1424695.png)
n-Benzyl-n-methyl3-pyrrolidinylmethanamine dihydrochloride
Overview
Description
N-Benzyl-n-methyl3-pyrrolidinylmethanamine dihydrochloride, also known as N-Methyl-1-benzyl-3-pyrrolidinemethanamine dihydrochloride, is a chemical compound with the CAS Number: 91189-05-8 . It has a molecular weight of 277.24 .
Molecular Structure Analysis
The IUPAC name for this compound is 1-(1-benzylpyrrolidin-3-yl)-N-methylmethanamine dihydrochloride . The InChI code is 1S/C13H20N2.2ClH/c1-14-9-13-7-8-15(11-13)10-12-5-3-2-4-6-12;;/h2-6,13-14H,7-11H2,1H3;2*1H .Scientific Research Applications
Visible-Light-Promoted Reactions
This compound has been shown to be effective in visible-light-promoted reactions, such as the generation of p-(N,N-dimethyl)benzyl equivalents. These reactions are crucial for the synthesis of diarylalkanes, which are important in the development of natural products and drugs .
Materials Design
In materials science, n-benzyl-n-methyl3-pyrrolidinylmethanamine dihydrochloride is involved in the design of n-type and ambipolar organic electrochemical transistors (OECTs). These materials are significant for their high transconductance, low operating voltages, and biocompatibility, making them suitable for applications in bioelectronics and neuromorphic computing .
Synthetic Chemistry Intermediates
The compound is also used as a synthetic intermediate in the field of synthetic chemistry. It aids in the construction of complex molecules that are used in the creation of versatile natural products and drugs .
Environmental-Friendly Synthesis
n-Benzyl-n-methyl3-pyrrolidinylmethanamine dihydrochloride: contributes to environmentally friendly synthesis processes. It is part of novel routes to synthesize trifluoromethyl-containing arenes, which are important in various chemical industries .
Safety and Hazards
properties
IUPAC Name |
N-benzyl-N-methyl-1-pyrrolidin-3-ylmethanamine;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2.2ClH/c1-15(11-13-7-8-14-9-13)10-12-5-3-2-4-6-12;;/h2-6,13-14H,7-11H2,1H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIISAMSSCLNVSH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1CCNC1)CC2=CC=CC=C2.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.